Cas no 1611464-89-1 (5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one)

5-Bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a bromine substituent at the 5-position and a methoxy group at the 3-position of the pyridinone core. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom offers a handle for cross-coupling reactions, while the methoxy group enhances electron density, influencing regioselectivity in subsequent modifications. The 1-methyl substitution stabilizes the dihydropyridin-2-one scaffold, improving handling and storage stability. Its well-defined reactivity profile makes it a practical choice for constructing complex molecules in medicinal chemistry and materials science applications.
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one structure
1611464-89-1 structure
Product Name:5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
CAS No:1611464-89-1
MF:C7H8BrNO2
MW:218.047921180725
MDL:MFCD28680188
CID:5088560
PubChem ID:101667718
Update Time:2025-11-01

5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methoxy-1-methyl-1H-pyridin-2-one
    • 2(1H)-Pyridinone, 5-bromo-3-methoxy-1-methyl-
    • 5-bromo-3-methoxy-1-methylpyridin-2-one
    • 5-Bromo-1-methyl-3-methoxypyridin-2(1H)-one
    • 5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
    • MDL: MFCD28680188
    • Inchi: 1S/C7H8BrNO2/c1-9-4-5(8)3-6(11-2)7(9)10/h3-4H,1-2H3
    • InChI Key: CITZKJYPHATPGA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(N(C)C=1)=O)OC

Computed Properties

  • Exact Mass: 216.974
  • Monoisotopic Mass: 216.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5

5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19597729-0.05g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
0.05g
$202.0 2023-09-17
Enamine
EN300-19597729-0.1g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
0.1g
$301.0 2023-09-17
Enamine
EN300-19597729-0.25g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
0.25g
$431.0 2023-09-17
Enamine
EN300-19597729-0.5g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
0.5g
$679.0 2023-09-17
Enamine
EN300-19597729-1.0g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
1g
$871.0 2023-05-25
Enamine
EN300-19597729-2.5g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
2.5g
$1707.0 2023-09-17
Enamine
EN300-19597729-5.0g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
5g
$2525.0 2023-05-25
Enamine
EN300-19597729-10.0g
5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one
1611464-89-1 95%
10g
$3746.0 2023-05-25
eNovation Chemicals LLC
D972083-100mg
5-Bromo-3-methoxy-1-methyl-1H-pyridin-2-one
1611464-89-1 95%
100mg
$285 2024-07-28
eNovation Chemicals LLC
D972083-250mg
5-Bromo-3-methoxy-1-methyl-1H-pyridin-2-one
1611464-89-1 95%
250mg
$455 2024-07-28

Additional information on 5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one

5-Bromo-3-Methoxy-1-Methyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

5-Bromo-3-Methoxy-1-Methyl-1,2-Dihydropyridin-2-One, also known by its CAS registry number CAS No. 1611464-89-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development and material science. The structure of this compound is characterized by a pyridone ring with substituents at positions 3, 5, and 6, including a bromine atom at position 5 and a methoxy group at position 3. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

The synthesis of 5-Bromo-3-Methoxy-1-Methyl-1,2-Dihydropyridin-2-One involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, making it more environmentally friendly and cost-effective.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water. These properties make it suitable for various applications in organic synthesis and pharmaceutical research.

The biological activity of 5-Bromo-3-Methoxy-1-Methyl-1,2-Dihydropyridin-2-One has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, this compound has shown promising results in modulating cellular signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent research has also focused on the use of this compound as a building block for the development of more complex molecular structures with enhanced pharmacological properties. For instance, scientists have explored its role in the synthesis of heterocyclic compounds with improved bioavailability and selectivity for specific therapeutic targets.

In conclusion, 5-Bromo-3-Methoxy-1-Methyl-1,2-Dihydropyridin-2-One is a versatile compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop novel drugs and materials. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the advancement of science and medicine.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.